Cas no 65195-55-3 (Avermectin B1a)

Avermectin B1a Properties

Names and Identifiers

• Avermectin B1a
• ABERMECTINS
• 5-o-demethyl-avermectin a1
• 5-O-DemethylAvermectin A1a
• Antibiotic C-076B1a
• Avamectin B1a
• C-076B1a
• Abamectin B1a
• [3H]-Abamectin B1a
• 22,23-dihydroavermectinh B1a
• abamectin component B1a
• Abamectin komponente B1a
• Abamectina [Spanish]
• Abamectine [French]
• Abamectinum [Latin]
• Antibiotic C 076B1a
• Avermectin B(1)a
• Caswell No. 063AB
• Vertimec(R)018SC
• Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran],avermectin A1a deriv.
• L676863
• +Expand

• MDL： MFCD01939385
• InChIKey： RRZXIRBKKLTSOM-VRFQAOMKSA-N
• Inchi： InChI=1S/C48H72O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3/t25-,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,47+,48+/m0/s1
• SMILES： C[C@@H](CC)[C@]1([H])[C@@H](C)C=C[C@@]2(O[C@@]3([H])C[C@]([H])(OC([C@@]4([H])[C@@](/C(CO5)=C/C=C/[C@H](C)[C@H](O[C@@]6([H])C[C@H](OC)[C@@H](O[C@]7([H])O[C@@H](C)[C@H](O)[C@@H](OC)C7)[C@H](C)O6)/C(C)=C/C3)(O)[C@@]5([H])[C@H](O)C(C)=C4)=O)C2)O1

Computed Properties

• Exact Mass: 872.49200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 8
• Monoisotopic Mass: 872.492
• Heavy Atom Count: 62
• Complexity: 1730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 170A^2

Experimental Properties

• LogP: 5.37740
• PSA: 170.06000
• Refractive Index: 1.571
• Boiling Point: 940.9°C at 760 mmHg
• Melting Point: 157~162 oC
• Flash Point: 268.1 oC
• Color/Form: White crystalline powder
• Density: 1.24

Avermectin B1a Security Information

• Safety Term：6.1(a)
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1(a)
• Hazardous Material transportation number：UN 2588
• Hazard Statement： H300-H310-H330-H373-H410
• Warning Statement： P260-P264-P273-P280-P284-P301+P310
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：Ⅰ
• Signal Word：Danger
• HazardClass：6.1

Avermectin B1a Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%